Cas no 2137640-09-4 (Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-)

• Product Name: Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-
• CAS No: 2137640-09-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5257805
• Update Time: 2025-07-16

Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-

• Inchi： 1S/C12H24N2O2/c1-9(2)6-10-4-5-13-7-11(10)14-12(15)8-16-3/h9-11,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： MGBACRMQVGZXCX-UHFFFAOYSA-N
• SMILES： C(NC1C(CC(C)C)CCNC1)(=O)COC

Additional information on Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-

Comprehensive Overview of Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]- (CAS No. 2137640-09-4)

Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]- (CAS No. 2137640-09-4) is a specialized organic compound with a unique molecular structure that combines an acetamide backbone with a methoxy group and a piperidinyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the 2-methylpropyl group further enhances its lipophilicity, making it a candidate for studies involving membrane permeability and bioavailability.

In recent years, the demand for novel acetamide derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in how 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-acetamide interacts with biological targets, such as enzymes and receptors. Its structural features suggest potential utility in designing central nervous system (CNS) therapeutics, given the piperidine ring's prevalence in neuroactive compounds. This aligns with current trends in addressing neurodegenerative diseases and pain management, topics frequently searched in academic and pharmaceutical circles.

The synthesis of Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]- involves multi-step organic reactions, including amide coupling and substitution reactions. Its CAS No. 2137640-09-4 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication among researchers and suppliers. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structural integrity, which are paramount for reproducible research outcomes.

From an industrial perspective, this compound falls under the category of fine chemicals, often used in small-scale, high-value applications. Its relevance to drug discovery pipelines has made it a subject of patent filings and proprietary research, reflecting the competitive nature of the pharmaceutical industry. Users searching for "piperidine-based drug candidates" or "acetamide derivatives in CNS research" will find this compound particularly noteworthy due to its structural novelty and potential therapeutic implications.

Environmental and safety considerations are also critical when handling Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]-. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with broader industry trends emphasizing green chemistry and sustainable synthesis, topics increasingly searched by professionals aiming to minimize environmental impact.

In summary, Acetamide, 2-methoxy-N-[4-(2-methylpropyl)-3-piperidinyl]- (CAS No. 2137640-09-4) represents a compelling case study in modern medicinal chemistry. Its unique structure, combined with growing interest in CNS-targeting molecules and bioactive acetamides, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug design and molecular optimization.